Cas no 117883-61-1 (3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl-)

• Product Name: 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl-
• CAS No: 117883-61-1
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 131649
• PubChem ID: 252207
• Update Time: 2025-11-02

3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl-
• 1H-Pyrazolo[3,4-b]pyrazin-3-ol, 1-methyl- (6CI)
• Z2681243220
• 1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyrazin-3-one
• 117883-61-1
• 1-Methyl-1H-pyrazolo[3,4-b]pyrazin-3(2H)-one
• NSC73563
• EN300-7539742
• 1H-Pyrazolo[3,4-b]pyrazin-3-ol, 1-methyl- (6CI)
• DTXSID901218821
• 1,2-Dihydro-1-methyl-3H-pyrazolo[3,4-b]pyrazin-3-one
• NSC-73563
• 1-methyl-2H-pyrazolo[3,4-b]pyrazin-3-one

• Inchi： 1S/C6H6N4O/c1-10-5-4(6(11)9-10)7-2-3-8-5/h2-3H,1H3,(H,9,11)
• InChI Key： NMQSMSZULGOJHQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=CN=2)N(C)N1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.1Ų

Additional information on 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl-

Comprehensive Overview of 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- (CAS No. 117883-61-1)

The compound 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- (CAS No. 117883-61-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique pyrazolo-pyrazinone core structure, this compound serves as a versatile building block for drug discovery and advanced material development. Its molecular formula is C₆H₆N₄O, and it exhibits a molecular weight of 150.14 g/mol. Researchers are increasingly exploring its potential in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

One of the most compelling aspects of 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- is its structural similarity to purine bases, which allows it to interact with biological targets in novel ways. This characteristic makes it particularly valuable in the design of small molecule inhibitors, a hot topic in drug development circles. Recent studies have highlighted its potential in modulating protein-protein interactions, addressing one of the most challenging areas in modern pharmacology. The compound's methyl group at position 1 enhances its metabolic stability, a crucial factor in drug candidate optimization.

From a synthetic chemistry perspective, 117883-61-1 represents an interesting case study in heterocyclic compound synthesis. The pyrazolo[3,4-b]pyrazinone scaffold can be constructed through various routes, including condensation reactions and cyclization strategies. These synthetic approaches are frequently searched by medicinal chemists looking for efficient methods to construct nitrogen-rich heterocycles. The compound's relatively simple structure belies its complex reactivity pattern, making it a fascinating subject for mechanistic organic chemistry studies.

In material science applications, derivatives of 3H-Pyrazolo[3,4-b]pyrazin-3-one have shown promise in organic electronics due to their electron-deficient nature and planar geometry. This aligns with growing interest in organic semiconductors for flexible electronics and energy storage devices. The compound's ability to participate in π-π stacking interactions makes it particularly suitable for designing conductive polymers and charge transport materials, addressing current demands in sustainable technology development.

The pharmaceutical industry's focus on targeted therapies has created renewed interest in 117883-61-1 and its analogs. Computational chemistry studies suggest that modifications to the pyrazolo-pyrazinone core could yield compounds with improved selectivity for specific enzyme targets. This approach resonates with current trends in computer-aided drug design (CADD), where researchers frequently search for novel scaffolds to overcome drug resistance issues. The compound's balanced lipophilicity profile (LogP ≈ 0.5) makes it particularly attractive for CNS drug development.

Quality control and analytical characterization of 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for research reproducibility - a major concern in contemporary scientific literature. The compound's stability under various pH conditions (typically stable at pH 4-8) makes it suitable for diverse formulation strategies, addressing formulation scientists' frequent queries about compound stability.

From a commercial perspective, the global market for specialty heterocyclic compounds like 117883-61-1 is expanding rapidly, driven by increased R&D investment in orphan drugs and personalized medicine. Supply chain considerations for this compound often focus on GMP-grade synthesis capabilities and regulatory compliance, reflecting current industry priorities. The compound's relatively simple structure allows for cost-effective scale-up, making it attractive for contract research organizations (CROs) and academic laboratories alike.

Environmental and safety assessments of 3H-Pyrazolo[3,4-b]pyrazin-3-one,1,2-dihydro-1-methyl- indicate favorable profiles for laboratory use. While comprehensive ecotoxicology data may be limited for this specific compound, its structural analogs generally show low environmental persistence, addressing growing concerns about green chemistry in synthetic operations. Proper handling should include standard laboratory precautions (gloves, eye protection) as with any fine chemical, though it doesn't present unusual hazards.

Future research directions for 117883-61-1 likely include exploration of its photophysical properties for sensing applications and further investigation of its biological activity spectrum. The compound's potential in multi-target drug design strategies makes it particularly relevant as the pharmaceutical industry moves toward polypharmacology approaches. These developments align with frequently searched topics in medicinal chemistry forums and research gateways, ensuring continued academic and industrial interest in this versatile heterocycle.